Cas no 56056-61-2 (Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-)

Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]- structure
56056-61-2 structure
Product Name:Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-
CAS No:56056-61-2
MF:C25H34O2S2
MW:430.666265010834
CID:349955
PubChem ID:71444878
Update Time:2025-04-19

Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-
    • 2-(4-dodecylsulfanylphenyl)sulfanylbenzoic acid
    • DTXSID90853628
    • 56056-61-2
    • 2-{[4-(DODECYLSULFANYL)PHENYL]SULFANYL}BENZOIC ACID
    • Inchi: 1S/C25H34O2S2/c1-2-3-4-5-6-7-8-9-10-13-20-28-21-16-18-22(19-17-21)29-24-15-12-11-14-23(24)25(26)27/h11-12,14-19H,2-10,13,20H2,1H3,(H,26,27)
    • InChI Key: NIUXSQRZMIBTOM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)SC1C=CC=CC=1C(=O)O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 430.20022
  • Monoisotopic Mass: 430.20002267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 87.9Ų

Experimental Properties

  • PSA: 37.3

Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]- Related Literature

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